3-[(4-amino-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 3-[(4-amino-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C15H16N6O3/c16-13-17-12(18-14(19-13)20-5-7-23-8-6-20)9-21-10-3-1-2-4-11(10)24-15(21)22/h1-4H,5-9H2,(H2,16,17,18,19)
• InChI Key: LEVARFIWAWESAO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC(=N2)N)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C15H16N6O3
• Molecular Weight: 328.33 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "3-[(4-Amino-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-1,3-benzoxazol-2(3H)-one" involves multi-step organic reactions. These compounds are often synthesized starting from basic building blocks through condensation, cyclization, and substitution reactions. For instance, triazole derivatives have been synthesized from ester ethoxycarbonylhydrazones with primary amines, indicating a versatile approach to incorporating different substituents into the molecular structure (Bektaş et al., 2010).

Molecular Structure Analysis

Molecular structure analysis often involves the use of crystallography and spectroscopic methods to determine the configuration and conformation of the molecule. Compounds with similar structural frameworks have been analyzed to reveal monoclinic crystal systems and extensive hydrogen bonding, indicating a stable crystal structure (Lu et al., 2017).